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Compound Name:
3,4-Di-O-caffeoylquinic acid

methyl ester

Cat. No.: B3026834 Get Quote

For researchers, scientists, and drug development professionals, the effective isolation of

bioactive compounds is a critical first step. This guide provides an objective comparison of

solvent efficiencies for the extraction of dicaffeoylquinic acids (DCQAs), a class of phenolic

compounds with significant therapeutic potential.

Dicaffeoylquinic acids, found in a variety of plant species, are of particular interest due to their

antioxidant, anti-inflammatory, and antiviral properties. The choice of solvent is a crucial

parameter that significantly influences the yield and purity of the extracted DCQAs. This guide

synthesizes experimental data from multiple studies to offer a comparative overview of different

solvents and extraction conditions.

Comparative Extraction Yields of Dicaffeoylquinic
Acids
The efficiency of DCQA extraction is highly dependent on the solvent system, the plant matrix,

and the extraction method employed. The following table summarizes quantitative data from

various studies, showcasing the impact of different solvents on the yield of specific DCQA

isomers.
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Plant
Material

DCQA
Isomer

Solvent
System

Extraction
Method

Yield (mg/g
Dry Matter)

Reference

Forced

Chicory

Roots

3,5-

dicaffeoylquin

ic acid

57% Ethanol

in water

Accelerated

Solvent

Extraction

(ASE) at

95°C

5.41 ± 0.79 [1][2][3][4]

Forced

Chicory

Roots

3,5-O-di-

caffeoylquinic

acid

70% Ethanol

in water

Maceration at

30°C for 24h
~3.62

Forced

Chicory

Roots

3,5-O-di-

caffeoylquinic

acid

Water
Maceration at

90°C
~6.44

Scolymus

hispanicus

3,5-

dicaffeoylquin

ic acid

75%

Methanol in

water

Ultrasound-

Assisted

Extraction

(UAE)

Not explicitly

quantified in

mg/g, but

shown to be

most effective

Scolymus

hispanicus

3,5-

dicaffeoylquin

ic acid

81%

Methanol in

water

Optimized

Ultrasound-

Assisted

Extraction

(UAE)

Not explicitly

quantified in

mg/g, but

determined

as optimal

Laggera alata

3,4-O-

dicaffeoylquin

ic acid

95% Ethanol

followed by

liquid-liquid

partitioning

Maceration Not specified

Laggera alata

3,5-O-

dicaffeoylquin

ic acid

95% Ethanol

followed by

liquid-liquid

partitioning

Maceration Not specified

Laggera alata 4,5-O-

dicaffeoylquin

95% Ethanol

followed by

Maceration Not specified
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ic acid liquid-liquid

partitioning

Key Observations:

Solvent Polarity is Key: The polarity of the solvent plays a critical role in DCQA extraction.

Mixtures of alcohol (ethanol or methanol) and water are frequently reported as highly

effective. This is because DCQAs possess both polar (quinic acid) and less polar (caffeoyl)

moieties. An optimal solvent system balances polarity to effectively solvate the target

molecules.

Ethanol-Water Mixtures: For forced chicory roots, ethanol-water mixtures have been

extensively studied. A 70% ethanol solution provided optimal yields for 3,5-O-di-

caffeoylquinic acid at room temperature, while a 57% ethanol solution was optimal at a

higher temperature using Accelerated Solvent Extraction (ASE). Dicaffeoylquinic acids are

generally less soluble in water than monocaffeoylquinic acids, necessitating the presence of

an organic solvent like ethanol to improve solubility.

Methanol-Water Mixtures: In the case of Scolymus hispanicus, methanol-water mixtures

were found to be superior, with a 75% methanol concentration yielding the best results in

initial screenings and an 81% methanol concentration being determined as optimal through

further optimization.

Temperature Effects: Temperature can significantly influence extraction efficiency. For water-

based extractions from forced chicory roots, increasing the temperature to 90°C dramatically

improved the yield of 3,5-O-di-caffeoylquinic acid. However, higher temperatures can also

lead to the degradation of phenolic compounds, requiring careful optimization.

Pure Solvents: While solvent mixtures are often superior, pure solvents have also been

used. For instance, 95% ethanol was used for the initial extraction from Laggera alata.

Generally, methanol has been found to be more efficient in extracting lower molecular weight

polyphenols, while aqueous acetone is better for higher molecular weight compounds.
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Below are detailed methodologies from the cited studies to provide a practical understanding of

the extraction processes.

Protocol 1: Accelerated Solvent Extraction (ASE) of 3,5-
dicaffeoylquinic acid from Forced Chicory Roots

Sample Preparation: Forced chicory roots are dried and ground to a fine powder.

Extraction Cell Preparation: The ground material is mixed with diatomaceous earth and

placed into the extraction cell.

ASE Parameters: The extraction is performed using an Accelerated Solvent Extractor with

the following optimized conditions:

Solvent: 57% Ethanol in water

Temperature: 95°C

Extraction Cycles: The specific number of extraction cycles and duration per cycle are set

according to the instrument's protocol to ensure exhaustive extraction.

Extract Collection: The collected extract is then typically filtered and stored for subsequent

analysis.

Protocol 2: Maceration Extraction of 3,5-O-di-
caffeoylquinic acid from Forced Chicory Roots

Sample Preparation: Forced chicory roots are dried and ground.

Extraction: The powdered plant material is mixed with the chosen solvent (e.g., 70% ethanol

in water or pure water) at a specific solid-to-liquid ratio.

Incubation: The mixture is incubated for 24 hours at a controlled temperature (e.g., 30°C for

the ethanol-water mixture or 90°C for water).

Separation: The mixture is filtered to separate the liquid extract from the solid plant residue.
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Analysis: The filtrate is then analyzed to determine the concentration of 3,5-O-di-

caffeoylquinic acid.

Protocol 3: Ultrasound-Assisted Extraction (UAE) of
Dicaffeoylquinic Acids from Scolymus hispanicus

Sample Preparation: The plant material is lyophilized (freeze-dried) and homogenized.

Solvent Selection: An initial screening is performed with different methanol-water

concentrations (e.g., 0%, 25%, 50%, 75%, 100% methanol) to identify the most effective

mixture.

Optimized UAE: Based on the screening, a Box-Behnken design is used to optimize the

extraction parameters. The final optimized conditions are:

Solvent: 81% Methanol in water

Other parameters (e.g., sample-to-solvent ratio, pH, ultrasound amplitude and time) are

optimized as per the experimental design.

Extraction: The sample is subjected to ultrasound irradiation in the optimized solvent system

for a specified duration.

Post-Extraction: The extract is centrifuged, and the supernatant is filtered before analysis.

Visualizing the Extraction Workflow
The following diagram illustrates a generalized workflow for the solvent-based extraction of

dicaffeoylquinic acids from plant materials.

Sample Preparation Solid-Liquid Extraction Separation & Purification Analysis

Plant Material Drying Grinding Mixing with Solvent Extraction
(e.g., Maceration, Sonication, ASE) Filtration / Centrifugation Solvent Evaporation Further Purification

(Optional)
Analysis

(e.g., HPLC, LC-MS)

Click to download full resolution via product page
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Caption: General workflow for DCQA extraction from plant material.

This guide highlights the importance of solvent selection in the extraction of dicaffeoylquinic

acids. The optimal solvent is often a specific mixture tailored to the plant material and the

extraction technique. By leveraging the experimental data and protocols presented,

researchers can make more informed decisions to enhance the efficiency of their extraction

processes, ultimately accelerating the path from discovery to application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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